rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans, also known as rac-TBCB, is an organic compound that is useful in organic synthesis. It is a chiral, tertiary alcohol derived from the oxidation of a cyclobutane ring. Rac-TBCB is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other organic compounds. Rac-TBCB is also used as a starting material for the synthesis of other compounds, such as cyclic amines, cyclic imines, and cyclic phosphates.
Mechanism of Action
Rac-TBCB acts as a catalyst in organic reactions by forming a complex with the reactants. The complex then undergoes a series of reactions, resulting in the formation of the desired product. Rac-TBCB is able to catalyze a variety of reactions, including the synthesis of cyclic amines, cyclic imines, and cyclic phosphates.
Biochemical and Physiological Effects
Rac-TBCB has been shown to have a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Rac-TBCB has also been found to have anti-inflammatory properties and to be a potent inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans in lab experiments has several advantages. It is a relatively cheap and readily available compound, and it is a potent catalyst for a variety of organic reactions. Additionally, rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans is relatively stable and can be stored for long periods of time. However, the use of rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans in lab experiments also has some limitations. It is sensitive to air and light, and it can be toxic if inhaled or ingested.
Future Directions
The future of rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans in scientific research is promising. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other organic compounds. Additionally, rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans is being studied for its potential use as a therapeutic agent for the treatment of a variety of diseases and conditions. Further research is needed to fully understand the biochemical and physiological effects of rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans and to develop new and improved methods for its synthesis.
Synthesis Methods
Rac-TBCB can be synthesized via two different methods. The first method is the oxidation of a cyclobutane ring with an oxidizing agent such as m-chloroperoxybenzoic acid (mCPBA). This method involves the addition of mCPBA to a solution of the cyclobutane ring in an organic solvent, such as dichloromethane or tetrahydrofuran. The reaction is then allowed to proceed at room temperature for several hours, and the rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans is then isolated by distillation.
The second method of synthesis is the oxidation of an alcohol using an oxidizing agent such as sodium periodate. This method involves the addition of the alcohol to a solution of sodium periodate in an organic solvent, such as dichloromethane or tetrahydrofuran. The reaction is then allowed to proceed at room temperature for several hours, and the rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans is then isolated by distillation.
Scientific Research Applications
Rac-TBCB is widely used in scientific research for its ability to catalyze a variety of organic reactions. It is commonly used as a catalyst for the synthesis of cyclic amines, cyclic imines, and cyclic phosphates. Rac-TBCB is also used as a starting material for the synthesis of other compounds, such as amino acids and peptides. Additionally, rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans is used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans involves the synthesis of tert-butylcyclobutane-1-carboxylic acid followed by the resolution of the racemic mixture to obtain the desired enantiomer.", "Starting Materials": [ "tert-butylcyclobutane-1-carboxylic acid", "Sodium hydroxide (NaOH)", "Methanol (MeOH)", "Ethanol (EtOH)", "Diethyl ether (Et2O)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Sodium sulfate (Na2SO4)", "Chiral resolving agent" ], "Reaction": [ "tert-butylcyclobutane-1-carboxylic acid is treated with NaOH in MeOH to form the sodium salt", "The sodium salt is then treated with HCl to form the free acid", "The free acid is then treated with NaHCO3 in Et2O to form the corresponding sodium salt", "The sodium salt is then treated with the chiral resolving agent to obtain the desired enantiomer", "The enantiomer is then treated with HCl to form the free acid", "The free acid is then purified by recrystallization from EtOH to obtain rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans" ] } | |
CAS RN |
18335-65-4 |
Product Name |
rac-(1R,2R)-2-tert-butylcyclobutane-1-carboxylic acid, trans |
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
